Cas no 87223-79-8 (ethyl 3-amino-1-methyl-1H-indole-2-carboxylate)

• Product Name: ethyl 3-amino-1-methyl-1H-indole-2-carboxylate
• CAS No: 87223-79-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4271322
• PubChem ID: 13046940
• Update Time: 2025-06-18

ethyl 3-amino-1-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-amino-1-methyl-, ethyl ester
• ethyl 3-amino-1-methyl-1H-indole-2-carboxylate
• Oprea1_216071
• SCHEMBL1920160
• 87223-79-8
• ethyl 3-amino-1-methylindole-2-carboxylate
• EN300-1170023
• DB-187356
• KONDABDWHQFJJV-UHFFFAOYSA-N
• 3-Amino-1-methyl-1H-indole-2-carboxylic acid ethyl ester

• Inchi： 1S/C12H14N2O2/c1-3-16-12(15)11-10(13)8-6-4-5-7-9(8)14(11)2/h4-7H,3,13H2,1-2H3
• InChI Key： KONDABDWHQFJJV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(N)=C1C(OCC)=O

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.3Ų

Additional information on ethyl 3-amino-1-methyl-1H-indole-2-carboxylate

Ethyl 3-amino-1-methyl-1H-indole-2-carboxylate (CAS No. 87223-79-8): A Comprehensive Overview

Ethyl 3-amino-1-methyl-1H-indole-2-carboxylate, with the chemical formula C₁₂H₁₄N₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, featuring a combination of an indole core, an amino group, and a carboxylate ester, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The CAS No. 87223-79-8 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature. The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating biological pathways. Specifically, derivatives of indole have shown promise in the treatment of conditions such as depression, cancer, and neurodegenerative diseases. The presence of both an amino group and a carboxylate ester in ethyl 3-amino-1-methyl-1H-indole-2-carboxylate enhances its reactivity, allowing for further functionalization and the synthesis of more complex molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of ethyl 3-amino-1-methyl-1H-indole-2-carboxylate, making it more accessible for research purposes. One such method involves multi-step organic transformations starting from commercially available precursors. These synthetic routes often employ palladium-catalyzed cross-coupling reactions, which are highly efficient in constructing carbon-carbon bonds with high selectivity and yield. The optimization of these reactions has been a focus of numerous studies, aiming to improve scalability and reduce environmental impact.

The pharmacological potential of ethyl 3-amino-1-methyl-1H-indole-2-carboxylate has been explored in several preclinical studies. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in neurotransmitter signaling. For instance, modifications of the indole ring have been shown to influence the activity of serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, the carboxylate ester group can be hydrolyzed to release a free carboxylic acid, which may enhance binding affinity or metabolic stability depending on the context.

In the realm of drug discovery, ethyl 3-amino-1-methyl-1H-indole-2-carboxylate serves as a valuable building block for designing novel scaffolds. By incorporating this compound into libraries of diverse molecules, researchers can rapidly screen for compounds with desired pharmacological properties. High-throughput screening (HTS) techniques have been particularly useful in identifying derivatives with enhanced potency or selectivity. Furthermore, computational modeling approaches can predict how structural modifications will affect biological activity, guiding the rational design of next-generation compounds.

The role of ethyl 3-amino-1-methyl-1H-indole-2-carboxylate in addressing neurological disorders has been a subject of intense investigation. Indole derivatives have demonstrated neuroprotective effects in models of Parkinson's disease and Alzheimer's disease by mitigating oxidative stress and inflammation. The amino group in ethyl 3-amino-1-methyl-1H-indole-2-carboxylate provides a site for further derivatization to enhance solubility or target specific neural pathways. For example, linking this compound to neurotrophic factors or other bioactive peptides could lead to innovative therapeutic strategies.

Another area where ethyl 3-amino-1-methyl-1H-indole-2-carboxylate shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune conditions. The indole core has been associated with anti-inflammatory properties through its ability to modulate immune cell signaling pathways. By synthesizing analogs of ethyl 3-amino-1-methyl-1H-indole-2-carboxylate, researchers aim to develop compounds that selectively inhibit pro-inflammatory cytokines while maintaining immunomodulatory effects.

The synthesis and application of ethyl 3-amino-1-methyl-1H-indole-2-carboxylate also highlight the importance of green chemistry principles in pharmaceutical research. Efforts to minimize waste generation and reduce hazardous reagent usage have led to more sustainable synthetic routes. For instance, solvent-free reactions or catalytic methods that employ recyclable materials are being increasingly adopted. These approaches not only improve environmental safety but also enhance cost-effectiveness by reducing purification steps.

In conclusion,Ethyl 3-amino-1-methyl-1H-indole -2-carboxylate (CAS No .87223 -79 -8) is a multifaceted compound with significant potential in pharmaceutical development . Its unique structural features , combined with recent advances in synthetic chemistry , make it an attractive candidate for further exploration . As research continues , we can expect to see more innovative applications emerge from this versatile intermediate . The ongoing investigation into its pharmacological properties promises to contribute valuable insights into treating various diseases , particularly those involving neurological and inflammatory mechanisms .